1-(2,4-dichloro-5-isopropoxyphenyl)-5-(3-methoxyphenyl)-1H-1,2,3,4-tetraazole

• IUPAC Name: 1-(2,4-dichloro-5-propan-2-yloxyphenyl)-5-(3-methoxyphenyl)tetrazole
• InChI: InChI=1S/C17H16Cl2N4O2/c1-10(2)25-16-9-15(13(18)8-14(16)19)23-17(20-21-22-23)11-5-4-6-12(7-11)24-3/h4-10H,1-3H3
• InChI Key: MAESOLGCJQUYAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)N2C(=NN=N2)C3=CC(=CC=C3)OC)Cl)Cl
• Molecular Formula: C17H16Cl2N4O2
• Molecular Weight: 379.2 g/mol

Description

1-(2,4-Dichloro-5-isopropoxyphenyl)-5-(3-methoxyphenyl)-1H-1,2,3,4-tetraazole (DIPT) is a molecule with a wide range of applications in scientific research. It is a synthetic aromatic heterocyclic compound that is used in a variety of laboratory experiments, including as a substrate for enzymes, as a fluorescent dye for imaging, and for other chemical and biological studies. DIPT has been studied extensively for its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

Research has explored the synthesis of various tetrazole derivatives, focusing on their structural characteristics and potential applications. For example, the synthesis and structural analysis of related tetrazole compounds like 5-(4-chlorophenyl)-1-{4-(methylsulfonyl)phenyl}-1H-tetrazole have been determined by X-ray crystallography, offering insights into the molecular structure and potential applications of similar tetrazole derivatives (Al-Hourani et al., 2015).

Antimicrobial Activities

Several studies have synthesized and tested the antimicrobial activities of triazole derivatives. This includes research on compounds like 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, providing valuable information on the antimicrobial properties that could be relevant to 1-(2,4-dichloro-5-isopropoxyphenyl)-5-(3-methoxyphenyl)-1H-1,2,3,4-tetraazole (Bektaş et al., 2007).

Corrosion Inhibition

The use of triazole derivatives as corrosion inhibitors has been explored in several studies. For instance, the corrosion inhibition properties of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole on mild steel in acidic mediums have been investigated, revealing the potential application of similar compounds in protecting metals against corrosion (Elbelghiti et al., 2016).

Potential in Herbicides

Some triazole derivatives have been evaluated for their herbicidal activities, indicating the potential of 1-(2,4-dichloro-5-isopropoxyphenyl)-5-(3-methoxyphenyl)-1H-1,2,3,4-tetraazole in agricultural applications. Research in this area includes the synthesis of indazole derivatives as paddy field herbicides (Hwang et al., 2005).

Anticonvulsant Potential

The compound 4-methoxy-3-chloroanilide 1-(3’-fluoro-phenyl)-5-methyl-1,2,3-triazole (1H)-4-carboxylic acid has shown significant anticonvulsant activity, suggesting similar potential for 1-(2,4-dichloro-5-isopropoxyphenyl)-5-(3-methoxyphenyl)-1H-1,2,3,4-tetraazole in medical applications (Perekhoda, 2015).